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Compound of Interest

Compound Name: 1,1-Dibromoformaldoxime

Cat. No.: B047391 Get Quote

Solubility and Stability of 1,1-
Dibromoformaldoxime: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability

characteristics of 1,1-Dibromoformaldoxime, a key intermediate in the synthesis of nitrogen-

containing heterocyclic compounds.[1][2][3] Due to its role as a precursor for generating

reactive intermediates like bromonitrile oxide, understanding its behavior in different solvents

and under various environmental conditions is critical for its effective use in research and

development, particularly in the fields of medicinal chemistry and agrochemical synthesis.

Core Properties of 1,1-Dibromoformaldoxime
Property Value Source(s)

Chemical Formula CHBr₂NO [2][3]

Molecular Weight 204.83 g/mol [2]

Appearance
White to pale yellow crystalline

powder or solid.
[2][4]

Melting Point 65-82°C (with decomposition) [1][2]
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Section 1: Solubility Profile
Precise quantitative solubility data for 1,1-Dibromoformaldoxime is not extensively

documented in publicly available literature. However, qualitative solubility information has been

reported, indicating a preference for polar solvents. The choice of solvent is noted to

significantly influence the rate and selectivity of reactions involving this compound.[3]

Qualitative Solubility Data
The following table summarizes the reported solubility of 1,1-Dibromoformaldoxime in various

common laboratory solvents.
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Solvent
Category

Solvent Solubility Notes Source(s)

Polar Aprotic
Dimethylformami

de (DMF)
Soluble [1][2]

Dimethyl

sulfoxide

(DMSO)

Soluble [1][2]

Polar Protic Ethanol Partially Soluble [1][2][4]

Methanol Soluble [5]

Water Soluble

The elimination

of hydrogen

bromide is pH-

dependent in

aqueous

systems.[3]

[4]

Acetic Acid Soluble [4]

Non-Polar /

Weakly Polar
Chloroform

Very Slightly

Soluble

Solubility

increases with

heating.

[5]

Diethyl Ether Soluble [4]

Dichloromethane

Used as a

solvent in

synthesis.

The compound is

extracted into

dichloromethane

during synthesis.

[5]

[5]

Hexane
Used for

recrystallization.

Implies low

solubility at room

temperature.[5]

[5]

Experimental Protocol for Solubility Determination
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The following is a generalized protocol for determining the solubility of 1,1-
Dibromoformaldoxime, based on standard laboratory methods.

Objective: To determine the approximate solubility of 1,1-Dibromoformaldoxime in a given

solvent at a specific temperature.

Materials:

1,1-Dibromoformaldoxime

Selected solvents (e.g., DMSO, Ethanol, Water)

Analytical balance

Vials with screw caps

Magnetic stirrer and stir bars

Constant temperature bath or incubator

Filtration apparatus (e.g., syringe filters, 0.45 µm)

High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography-Mass

Spectrometry (GC-MS)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1,1-Dibromoformaldoxime to a series of vials, each containing

a known volume of a different solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath set to the desired temperature (e.g., 25°C)

and stir vigorously for a predetermined equilibration time (e.g., 24-48 hours) to ensure

saturation.
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Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to let the excess solid settle.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a 0.45 µm syringe filter into a clean, pre-weighed vial.

This step is crucial to remove any undissolved solid.

Quantification:

Accurately weigh the filtered solution.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature low enough to avoid decomposition of the solute.

Weigh the vial containing the dry residue to determine the mass of the dissolved 1,1-
Dibromoformaldoxime.

Alternatively, dilute a known volume of the filtered solution and analyze its concentration

using a validated stability-indicating analytical method like HPLC or GC-MS.[6][7]

Calculation:

Calculate the solubility in units such as g/L or mg/mL.
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Workflow for Solubility Determination
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Withdraw supernatant

Filter through 0.45 µm filter

Gravimetric Method
(Solvent Evaporation)

Chromatographic Method
(HPLC/GC-MS Analysis)
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Caption: Experimental workflow for determining the solubility of a compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b047391?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 2: Stability Profile
1,1-Dibromoformaldoxime is a hygroscopic compound that exhibits thermal instability and

sensitivity to environmental conditions.[1][2] Proper handling and storage are essential to

maintain its integrity.

Summary of Stability Characteristics
Condition Observation Recommendations Source(s)

Temperature

Decomposes upon

heating.[4] Melting

point is accompanied

by decomposition.[1]

[2]

Store at low

temperatures (2-8°C

or -20°C to 8°C).[1][2]

Avoid exposure to

high temperatures.

[1][2][4]

Moisture Hygroscopic.

Store in a tightly-

closed container in a

dry place.

[1][2]

Atmosphere
Sensitive to

air/moisture.

Store under an inert

atmosphere (e.g.,

Nitrogen, Argon).

[1][2]

pH (in solution)

Susceptible to

hydrolysis across a

wide range of pH

values.

Use in aqueous

solutions should

account for potential

pH-dependent

degradation.

[3][8]

Incompatibilities
Strong oxidizing

agents.

Avoid contact with

strong oxidizers.
[9]

Decomposition

Hazardous

decomposition

products include

carbon oxides,

hydrogen bromide,

and nitrogen oxides.

Handle in a well-

ventilated area.[4]
[9]
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Experimental Protocol for Stability Assessment
The following protocol outlines a method for assessing the stability of 1,1-
Dibromoformaldoxime under various stress conditions, in line with general guidelines for

stability testing.[8]

Objective: To evaluate the stability of 1,1-Dibromoformaldoxime under conditions of elevated

temperature, humidity, and in different pH solutions.

Materials:

1,1-Dibromoformaldoxime (single batch)

Stability chambers (controlled temperature and humidity)

pH meter and various buffer solutions (e.g., pH 4, 7, 9)

HPLC or GC-MS system with a validated stability-indicating method

Vials (clear and amber)

Procedure:

Initial Analysis (Time Zero):

Analyze an initial sample of the 1,1-Dibromoformaldoxime batch to determine its initial

purity and to identify any pre-existing degradation products.

Stress Testing Conditions:

Thermal Stress: Place accurately weighed samples in vials and store them in stability

chambers at elevated temperatures (e.g., 40°C, 60°C) for a defined period (e.g., 1, 2, 4

weeks).[8]

Humidity Stress: Place samples in a stability chamber with controlled high humidity (e.g.,

75% RH or greater) at an accelerated temperature (e.g., 40°C).[8]
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Hydrolytic Stress: Prepare solutions of the compound in different pH buffers. Store these

solutions at a controlled temperature and pull samples at various time points (e.g., 0, 6,

24, 48 hours).

Sample Analysis:

At each designated time point, withdraw a sample from each stress condition.

Prepare the sample for analysis (e.g., dissolve in a suitable solvent, dilute as necessary).

Analyze the sample using a stability-indicating chromatographic method (e.g., HPLC). This

method must be capable of separating the intact compound from its degradation products.

[6]

Quantify the amount of remaining 1,1-Dibromoformaldoxime and identify and quantify

any major degradation products.

Data Evaluation:

Compare the purity of the stressed samples to the time-zero sample.

Calculate the rate of degradation under each condition.

Identify the primary degradation pathways based on the products formed.
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Workflow for Stability Assessment
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Initial Analysis (Time Zero)
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and Pathways
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Caption: General workflow for conducting stress stability testing.

Section 3: Synthetic Utility and Reaction Pathway
The primary synthetic application of 1,1-Dibromoformaldoxime is as a precursor to

bromonitrile oxide (BrCNO), a highly reactive 1,3-dipole. This intermediate is typically

generated in situ by treating 1,1-Dibromoformaldoxime with a mild base to facilitate the

elimination of hydrogen bromide.[1] The resulting bromonitrile oxide readily participates in [3+2]
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cycloaddition reactions with various dipolarophiles, such as alkenes and alkynes, to form 3-

bromoisoxazolines and 3-bromo-isoxazoles, respectively.[1][5] These heterocyclic structures

are valuable scaffolds in medicinal chemistry and pharmaceutical development.[1]

Key Reaction Pathway of 1,1-Dibromoformaldoxime

1,1-Dibromoformaldoxime
(CHBr₂NO)

Bromonitrile Oxide (BrCNO)
[Reactive Intermediate]

  - HBr
(Base-mediated elimination)

3-Bromo-isoxazole / 3-Bromo-isoxazoline
[Heterocyclic Product]

Dipolarophile
(e.g., Alkyne or Alkene)

[3+2] Cycloaddition

Click to download full resolution via product page

Caption: Generation of bromonitrile oxide and subsequent cycloaddition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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